N-[1-(2-fluorobenzyl)-3-piperidinyl]-4-oxo-4-phenylbutanamide

• IUPAC Name: N-[1-[(2-fluorophenyl)methyl]piperidin-3-yl]-4-oxo-4-phenylbutanamide
• InChI: InChI=1S/C22H25FN2O2/c23-20-11-5-4-9-18(20)15-25-14-6-10-19(16-25)24-22(27)13-12-21(26)17-7-2-1-3-8-17/h1-5,7-9,11,19H,6,10,12-16H2,(H,24,27)
• InChI Key: BCPWKFKSUGCSLC-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CN(C1)CC2=CC=CC=C2F)NC(=O)CCC(=O)C3=CC=CC=C3
• Molecular Formula: C22H25FN2O2
• Molecular Weight: 368.4 g/mol

Description

N-[1-(2-fluorobenzyl)-3-piperidinyl]-4-oxo-4-phenylbutanamide, also known as FUB-PB-22, is a synthetic cannabinoid that belongs to the family of indole-derived cannabinoids. It was first synthesized in 2012 and has gained popularity among researchers due to its potent agonist activity at the CB1 and CB2 receptors.

Mechanism of Action

N-[1-(2-fluorobenzyl)-3-piperidinyl]-4-oxo-4-phenylbutanamide acts as a potent agonist at both CB1 and CB2 receptors, which are G protein-coupled receptors that are activated by endocannabinoids. When N-[1-(2-fluorobenzyl)-3-piperidinyl]-4-oxo-4-phenylbutanamide binds to these receptors, it activates a signaling cascade that leads to a variety of physiological effects, including changes in neurotransmitter release, gene expression, and ion channel activity.
Biochemical and Physiological Effects:
N-[1-(2-fluorobenzyl)-3-piperidinyl]-4-oxo-4-phenylbutanamide has been shown to have a variety of biochemical and physiological effects. It has been shown to increase the release of dopamine in the brain, which is associated with reward and pleasure. It has also been shown to decrease the release of glutamate, which is involved in learning and memory. N-[1-(2-fluorobenzyl)-3-piperidinyl]-4-oxo-4-phenylbutanamide has also been shown to have anti-inflammatory effects and may have potential therapeutic applications in the treatment of inflammatory diseases.

Advantages and Limitations for Lab Experiments

One advantage of N-[1-(2-fluorobenzyl)-3-piperidinyl]-4-oxo-4-phenylbutanamide is its potent agonist activity at both CB1 and CB2 receptors, which makes it a useful tool for studying the endocannabinoid system. However, one limitation of N-[1-(2-fluorobenzyl)-3-piperidinyl]-4-oxo-4-phenylbutanamide is its limited solubility in water, which can make it difficult to use in some experimental settings.

Future Directions

There are several future directions for research on N-[1-(2-fluorobenzyl)-3-piperidinyl]-4-oxo-4-phenylbutanamide. One area of interest is the development of more potent and selective agonists for CB1 and CB2 receptors. Another area of interest is the development of N-[1-(2-fluorobenzyl)-3-piperidinyl]-4-oxo-4-phenylbutanamide analogs with improved solubility and pharmacokinetic properties. Additionally, N-[1-(2-fluorobenzyl)-3-piperidinyl]-4-oxo-4-phenylbutanamide may have potential therapeutic applications in the treatment of inflammatory diseases and other conditions, and further research is needed to explore these possibilities.

Synthesis Methods

N-[1-(2-fluorobenzyl)-3-piperidinyl]-4-oxo-4-phenylbutanamide can be synthesized using the following method: First, 2-fluorobenzyl chloride is reacted with piperidine in the presence of a base to produce 1-(2-fluorobenzyl)-piperidine. The resulting compound is then reacted with 4-phenylbutyric acid in the presence of a coupling agent and a base to produce N-[1-(2-fluorobenzyl)-3-piperidinyl]-4-oxo-4-phenylbutanamide.

Scientific Research Applications

N-[1-(2-fluorobenzyl)-3-piperidinyl]-4-oxo-4-phenylbutanamide has been widely used in scientific research as a tool to study the endocannabinoid system. It has been shown to have potent agonist activity at both CB1 and CB2 receptors, which are involved in a variety of physiological processes, including pain perception, appetite regulation, and immune function. N-[1-(2-fluorobenzyl)-3-piperidinyl]-4-oxo-4-phenylbutanamide has been used to study the effects of cannabinoids on these processes and may have potential therapeutic applications in the future.